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Compound of Interest

Compound Name:
2-Bromo-3-methoxy-6-

methylpyridine

Cat. No.: B185322 Get Quote

This document provides comprehensive guidance on the safe and compliant disposal of 2-
Bromo-3-methoxy-6-methylpyridine, a crucial procedure for laboratory safety and

environmental protection. Researchers, scientists, and drug development professionals must

adhere to these protocols to mitigate risks associated with this hazardous chemical.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is imperative to handle 2-Bromo-3-methoxy-
6-methylpyridine with the utmost care in a controlled laboratory environment.

Personal Protective Equipment (PPE):

Gloves: Always wear chemically resistant gloves, such as nitrile gloves.

Eye Protection: Safety goggles or a face shield are mandatory to protect against splashes.

Lab Coat: A flame-retardant lab coat should be worn to prevent skin contact.

Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood, to prevent the inhalation of vapors.[1][2]

In Case of Spills: Spills should be immediately contained using an inert absorbent material like

sand or vermiculite. The absorbed material must then be collected into a clearly labeled, sealed
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container designated for hazardous waste.[2] Under no circumstances should the chemical be

allowed to enter drains or waterways.

Waste Classification and Segregation
Due to its chemical structure as a halogenated pyridine, 2-Bromo-3-methoxy-6-
methylpyridine is classified as hazardous waste.[3] It is crucial to segregate this waste to

prevent dangerous chemical reactions.

Waste Stream: Designate a specific waste container for "Halogenated Organic Waste."[3]

Incompatible Materials: Do not mix with strong acids, bases, or oxidizing agents.[2]

Step-by-Step Disposal Protocol
The following protocol outlines the systematic procedure for the disposal of 2-Bromo-3-
methoxy-6-methylpyridine and materials contaminated with it.

1.0 Personal Protective Equipment (PPE) 1.1. Before handling any waste, ensure that all

required PPE is correctly worn. This includes chemically resistant gloves, safety goggles or a

face shield, and a laboratory coat.

2.0 Waste Collection and Containerization 2.1. Select a compatible, leak-proof container with a

secure screw-top cap. Polyethylene or glass containers are generally suitable.[3] 2.2. The

container must be in good condition, free from cracks or leaks, and clean on the exterior.[4] 2.3.

As soon as the first drop of waste is added, the container must be labeled.[5]

3.0 Labeling of Hazardous Waste 3.1. The label must be securely affixed to the container and

include the following information:

The words "Hazardous Waste."[5]
The full chemical name: "2-Bromo-3-methoxy-6-methylpyridine" (no chemical formulas or
abbreviations).[3]
A list of all constituents and their approximate percentages if it is a mixed waste.[3]
The date when the first waste was added to the container.[6]

4.0 Storage of Hazardous Waste 4.1. The sealed waste container must be stored in a

designated, well-ventilated hazardous waste accumulation area.[7] 4.2. This storage area
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should be secure and clearly marked.[7] 4.3. Liquid waste containers should be placed in

secondary containment to prevent spills.[6] 4.4. Keep the waste container closed at all times

except when adding waste.[4][5]

5.0 Final Disposal 5.1. Arrange for the collection of the hazardous waste by a licensed

environmental waste management company.[7] 5.2. All disposal activities must comply with

local, state, and federal regulations.[7] Never dispose of this chemical down the drain or in the

regular trash.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key information for 2-Bromo-3-methoxy-
6-methylpyridine.

Property Value

CAS Number 24207-22-5[8]

Molecular Formula C₇H₈BrNO[8]

Molecular Weight 202.05 g/mol [8]

Hazard Statements Harmful if swallowed.

GHS Pictogram Irritant (GHS07)

Signal Word Warning

Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of 2-Bromo-3-
methoxy-6-methylpyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_bromo_4_methylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://research.cuanschutz.edu/docs/librariesprovider148/ehs_documents/guidance-and-manuals/hazardous-materials-management-plan.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_bromo_4_methylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_bromo_4_methylpyridine_A_Guide_for_Laboratory_Professionals.pdf
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.benchchem.com/product/b185322?utm_src=pdf-body
https://www.benchchem.com/product/b185322?utm_src=pdf-body
https://www.echemi.com/products/pd180727137017-2-bromo-3-methoxy-6-methylpyridine.html
https://www.echemi.com/products/pd180727137017-2-bromo-3-methoxy-6-methylpyridine.html
https://www.echemi.com/products/pd180727137017-2-bromo-3-methoxy-6-methylpyridine.html
https://www.benchchem.com/product/b185322?utm_src=pdf-body
https://www.benchchem.com/product/b185322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for 2-Bromo-3-methoxy-6-methylpyridine
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Caption: Disposal workflow for 2-Bromo-3-methoxy-6-methylpyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b185322?utm_src=pdf-body-img
https://www.benchchem.com/product/b185322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Safety and Disposal Steps
This diagram outlines the logical dependencies and critical relationships between safety

measures and the disposal process.
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Caption: Logical relationship of safety and disposal steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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